Cas no 93395-30-3 (8-Epicrepiside E)

• Product Name: 8-Epicrepiside E
• CAS No: 93395-30-3
• Molecular Formula: C₂₁H₂₈O₉
• Molecular Weight: 424.45191
• CID: 1080709
• PubChem ID: 21636138

8-Epicrepiside E Properties

Names and Identifiers

• 8-Epicrepiside E
• 8-epi-Deacylcinaropicrin glucoside
• 8-Epidesacylcynaropicrin glucoside
• ACon1_002369
• (3aR,4R,6aR,8S,9aR,9bR)-4-hydroxy-3,6,9-trimethylidene-8-[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-3a,4,5,6a,7,8,9a,9b-octahydroazuleno[4,5-b]furan-2-one
• InChI=1/C21H28O9/c1-7-4-11(23)15-9(3)20(27)30-19(15)14-8(2)12(5-10(7)14)28-21-18(26)17(25)16(24)13(6-22)29-21/h10-19,21-26H,1-6H2/t10-,11+,12-,13+,14-,15+,16+,17-,18+,19+,21+/m0/s1
• CHEMBL3622761
• XNFZJASXPNFCQW-CEJIZLNCSA-
• NCGC00169910-01
• BRD-K46744123-001-01-4
• 93395-30-3
• MEGxp0_000556
• AKOS032962707

• InChIKey： XNFZJASXPNFCQW-CEJIZLNCSA-N
• Inchi： InChI=1S/C21H28O9/c1-7-4-11(23)15-9(3)20(27)30-19(15)14-8(2)12(5-10(7)14)28-21-18(26)17(25)16(24)13(6-22)29-21/h10-19,21-26H,1-6H2/t10-,11+,12-,13+,14-,15+,16+,17-,18+,19+,21+/m0/s1
• SMILES： C=C1CC(C2C(C3C1CC(C3=C)OC4C(C(C(C(O4)CO)O)O)O)OC(=O)C2=C)O

Computed Properties

• Exact Mass: 424.17300
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 9
• Rotatable Bond Count: 3
• Monoisotopic Mass: 424.17333247g/mol
• Heavy Atom Count: 30
• Complexity: 764
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 11
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -1.2
• Topological Polar Surface Area: 146Ų

Experimental Properties

• LogP: -1.21760
• PSA: 145.91000
• Boiling Point: 708.5±60.0 °C at 760 mmHg
• Vapor Pressure: 0.0±5.1 mmHg at 25°C
• Flash Point: 249.0±26.4 °C
• Solubility: Dissolution (55 g/l) (25 º C),
• Color/Form: Powder
• Density: 1.45±0.1 g/cm3 (20 ºC 760 Torr),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Guaianolides and derivatives